![molecular formula C7H4BrNS B3051515 3-Bromobenzo[c]isothiazole CAS No. 34250-63-0](/img/structure/B3051515.png)
3-Bromobenzo[c]isothiazole
Overview
Description
3-Bromobenzo[c]isothiazole is a chemical compound with the molecular formula C7H4BrNS . It is a derivative of isothiazole, a five-membered heterocyclic compound that contains sulfur and nitrogen .
Synthesis Analysis
Isothiazoles, including 3-Bromobenzo[c]isothiazole, can be synthesized through various methods. One of the most common methods is the condensation reactions. Other methods include metal-catalyzed approaches, ring rearrangements, and the synthesis of novel isothiazole derivatives . Isothiazoles can also be produced by oxidation of enamine-thiones .Molecular Structure Analysis
The molecular structure of isothiazoles, including 3-Bromobenzo[c]isothiazole, has been determined through various methods such as gas-phase electron diffraction (GED), microwave (MW) spectroscopy, and ab initio molecular orbital calculations .Chemical Reactions Analysis
Isothiazoles undergo various chemical reactions. Some of the key reactions include metal-catalyzed cross-coupling reactions, C–H activation reactions, transition-metal-free reactions, and ring rearrangement reactions .Physical And Chemical Properties Analysis
3-Bromobenzo[c]isothiazole has a molecular weight of 214.08. It has a predicted boiling point of 199.3±23.0 °C and a predicted density of 1.748±0.06 g/cm3 .Scientific Research Applications
Medicinal Chemistry and Drug Development
3-Bromobenzo[c]isothiazole has garnered attention in medicinal chemistry due to its unique properties. Researchers have explored its potential as a scaffold for designing novel drugs. Some notable applications include:
Anticancer Agents: Scientists have investigated derivatives of 3-Bromobenzo[c]isothiazole as potential anticancer agents. These compounds exhibit promising cytotoxicity against various cancer cell lines, making them interesting candidates for further development .
Exploring Novel Heterocyclic Architectures
Beyond traditional applications, 3-Bromobenzo[c]isothiazole has contributed to the emergence of novel heterocyclic architectures:
Mechanism of Action
Target of Action
3-Bromobenzo[c]isothiazole is a derivative of isothiazole, a heterocyclic compound . Isothiazoles have been found to have a wide range of biological activities and can be used as effective new drugs and plant protection chemicals . .
Mode of Action
Isothiazoles, in general, have been found to be synergists of bioactive substances, which can lower the doses of drugs used, especially in cancer chemotherapy . This suggests that 3-Bromobenzo[c]isothiazole may interact with its targets to enhance the efficacy of other bioactive substances.
Biochemical Pathways
Isothiazoles have been found to be involved in a wide range of selective transformations involving the isothiazole heterocycle . This suggests that 3-Bromobenzo[c]isothiazole may also affect various biochemical pathways.
Result of Action
Isothiazoles have been found to have high biological activity , suggesting that 3-Bromobenzo[c]isothiazole may also have significant molecular and cellular effects.
Action Environment
The action of isothiazoles can be influenced by various factors, including the presence of other bioactive substances .
Safety and Hazards
Future Directions
The noticeable biological effects observed for isothiazole-containing compounds have generated an enormous interest on this scaffold for drug discovery and development programs . The emergence of novel heterocyclic architectures based on isothiazole opens the door for future investigations of this versatile heterocyclic scaffold .
properties
IUPAC Name |
3-bromo-2,1-benzothiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNS/c8-7-5-3-1-2-4-6(5)9-10-7/h1-4H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCFSBJXGDKDEFM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(SN=C2C=C1)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60605878 |
Source
|
| Record name | 3-Bromo-2,1-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60605878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.08 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromobenzo[c]isothiazole | |
CAS RN |
34250-63-0 |
Source
|
| Record name | 3-Bromo-2,1-benzothiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60605878 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-2,1-benzothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
